Cas no 76997-30-3 (Almitrine-raubasine)

• Product Name: Almitrine-raubasine
• CAS No: 76997-30-3
• MF: C₄₇H₅₃F₂N₉O₃
• MW: 829.979037046433
• CID: 59852
• PubChem ID: 3035451
• Update Time: 2025-04-18

Almitrine-raubasine Chemical and Physical Properties

Names and Identifiers

• Almitrine-raubasine
• Methyl 16,17-didehydro-19-methyloxayohimban-16-carboxylate 6-(4-(bis(4-fluorophenyl)methyl)-1-piperazinyl)-N,N'-di-2-propenyl-1,3,5-triazine-2,4-diamine
• methyl (19alpha)-19-methyl-16,17-didehydro-18-oxayohimban-16-carboxylate - 6-{4-[bis(4-fluorophenyl)methyl]piperazin-1-yl}-N,N'-diprop-2-en-1-yl-1,3,5-triazine-2,4-diamine (1:1)
• Almitrine - raubasine
• 6-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-2-N,4-N-bis(prop-2-enyl)-1,3,5-triazine-2,4-diamine;methyl (1S,15R,16S,20S)-16-methyl-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,18-pentaene-19-carboxylate
• DTXSID50227801
• SE-5023
• Almitrine, raubasine drug combination
• Oxayohimban-16-carboxylic acid, 16,17-didehydro-19-methyl-, methyl ester, (19alpha)-, mixt. with 6-(4-(bis(4-fluorophenyl)methyl)-1-piperazinyl)-N,N'-di-2-propenyl-1,3,5-triazine-2,4-diamine
• 76997-30-3
• Duxil

• Inchi： 1S/C26H29F2N7.C21H24N2O3/c1-3-13-29-24-31-25(30-14-4-2)33-26(32-24)35-17-15-34(16-18-35)23(19-5-9-21(27)10-6-19)20-7-11-22(28)12-8-20;1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2/h3-12,23H,1-2,13-18H2,(H2,29,30,31,32,33);3-6,11-12,15-16,19,22H,7-10H2,1-2H3/t;12-,15-,16+,19-/m.0/s1
• InChI Key： LWKZCNVWFBSPKH-FVLLGJNOSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(C2N=C(NCC=C)N=C(NCC=C)N=2)CC1.O1C=C(C(=O)OC)[C@H]2C[C@H]3C4=C(C5C=CC=CC=5N4)CCN3C[C@@H]2[C@@H]1C

Computed Properties

• Exact Mass: 829.424
• Monoisotopic Mass: 829.424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 61
• Rotatable Bond Count: 12
• Complexity: 1210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2

Experimental Properties

• Boiling Point: 606.2°C at 760 mmHg
• Flash Point: 320.4°C
• PSA: 130.23000
• LogP: 6.22060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids